Cas no 513-88-2 (1,1-Dichloro-2-propanone)

1,1-Dichloro-2-propanone Properties

Names and Identifiers

• 1,1-dichloroacetone
• 1,1-Dichloro-2-propanone
• 1,1-DCA
• 1,1-dichloro-2-propanon
• 1,1-dichloro-acetone
• 1,1-dichloromethyl methyl ketone
• 1,1-Dichloropropanone
• 1,1-DICHLOROPROPANONE-2
• asym-Dichloroacetone
• dichloroacetone
• dichloropropanone
• unsym-dichloroacetone
• Dichloromethyl methyl ketone
• NSC 42725
• alpha,alpha-Dichloroacetone
• EINECS 208-175-7
• NCGC00248919-01
• 1,1-dichloropropan-2-one
• AKOS000120078
• NSC-42725
• NS00020655
• 1,1-Dichloro-2-propanone, analytical standard
• 2-Propanone, dichloro-
• 513-88-2
• MCU87D3FRT
• BRN 1740214
• SCHEMBL64269
• EN300-20693
• HSDB 7624
• 2-Propanone, 1,1-dichloro-
• .alpha.,.alpha.-Dichloroacetone
• DTXCID601576
• SCHEMBL7804464
• dichloraceton
• Tox21_201090
• 2-Propanone,1-dichloro-
• CCRIS 1941
• NCGC00258642-01
• 1,1-dichoroacetone
• InChI=1/C3H4Cl2O/c1-2(6)3(4)5/h3H,1H
• dichloro acetone
• AI3-52312
• CAS-513-88-2
• UNII-MCU87D3FRT
• NSC42725
• Q27283898
• 30605-38-0
• DTXSID7021576
• FT-0606102
• CHEMBL3188688
• 1,1-DICHLOROACETONE [MI]
• propanone, 1,1-dichloro-
• DB-051955
• +Expand

• MDL： MFCD00009677
• InChIKey： CSVFWMMPUJDVKH-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H4Cl2O/c1-2(6)3(4)5/h3H,1H3
• SMILES： CC(=O)C(Cl)Cl
• BRN： 1740214

Computed Properties

• Exact Mass: 125.96400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 125.964
• Heavy Atom Count: 6
• Complexity: 59.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.37910
• PSA: 17.07000
• Merck: 14,3051
• Refractive Index: n20/D 1.446(lit.)
• Boiling Point: 117-118 °C(lit.)
• Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
• Solubility: Dissolution (61 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.327 g/mL at 25 °C(lit.)

1,1-Dichloro-2-propanone Security Information

• Symbol: GHS02 GHS06
• RTECS：UC1428000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1992 3/PG 3
• Hazard Statement： H226-H301
• Warning Statement： P301+P310
• Storage Condition：room temp
• PackingGroup：III
• Risk Phrases： 10-22
• Signal Word：Danger
• HazardClass：3
• FLUKA BRAND F CODES：3-19

1,1-Dichloro-2-propanone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%